Cas no 2886728-09-0 (DD202-114)

• Product Name: DD202-114
• CAS No: 2886728-09-0
• MF: C₃₃H₃₅FN₄O₅
• MW: 586.653211832047
• CID: 6962202
• PubChem ID: 166540968
• Update Time: 2025-06-11

DD202-114 Chemical and Physical Properties

Names and Identifiers

• HY-163996
• 2886728-09-0
• 1H-Benzimidazole-6-carboxylic acid, 2-[[4-[6-[[2-fluoro-4-(3-oxetanyl)phenyl]methoxy]-2-pyridinyl]-1-piperidinyl]methyl]-1-[(2S)-2-oxetanylmethyl]-
• EX-A10041
• DD202-114
• SCHEMBL24818053

• Inchi： 1S/C33H35FN4O5/c34-27-14-22(25-18-41-19-25)4-5-24(27)20-43-32-3-1-2-28(36-32)21-8-11-37(12-9-21)17-31-35-29-7-6-23(33(39)40)15-30(29)38(31)16-26-10-13-42-26/h1-7,14-15,21,25-26H,8-13,16-20H2,(H,39,40)/t26-/m0/s1
• InChI Key： SFKAXUUDIGSMBK-SANMLTNESA-N
• SMILES： FC1=C(C=CC(=C1)C1COC1)COC1=CC=CC(C2CCN(CC3=NC4C=CC(C(=O)O)=CC=4N3C[C@@H]3CCO3)CC2)=N1

Computed Properties

• Exact Mass: 586.25914839Da
• Monoisotopic Mass: 586.25914839Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 43
• Rotatable Bond Count: 10
• Complexity: 935
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 98.9Ų